Methyl N-(2-ethylphenyl)-N-(phenylsulfonyl)glycinate
Description
Methyl N-(2-ethylphenyl)-N-(phenylsulfonyl)glycinate, also known as Mephenesin, is a muscle relaxant drug that is used to alleviate muscle spasms and stiffness. It was first synthesized in the 1950s and has been used in medical practice for many years. The compound is a white crystalline powder with a molecular weight of 311.39 g/mol.
Scientific Research Applications
Xylan Derivatives and Their Applications
Xylan derivatives, obtained through chemical modification, exhibit specific properties that can vary with the functional groups, substitution degree, and pattern. These derivatives, including xylan esters, have potential in drug delivery applications due to their ability to form nanoparticles and show antimicrobial properties. Such insights suggest that similar chemical modifications, like those in "Methyl N-(2-ethylphenyl)-N-(phenylsulfonyl)glycinate," could have applications in material science and biomedical fields, including drug delivery systems (Petzold-Welcke et al., 2014).
Environmental and Health Effects of Herbicides
Research on glyphosate and its degradation product AMPA provides insights into the environmental persistence and potential health risks of widely used chemicals. Such studies underscore the importance of understanding the environmental fate and toxicological impacts of chemical compounds, including those similar to "this compound" (Van Bruggen et al., 2018).
Advanced Polymeric Materials for Biomedical Applications
The development of polymeric nanobiomaterials for drug delivery highlights the ongoing search for innovative materials with specific properties suitable for medical applications. Research in this area often focuses on fine-tuning mechanical and biological properties to improve medical treatments and drug delivery systems. This highlights a potential area of application for "this compound" in creating advanced materials for biomedical use (Bhaw-Luximon et al., 2014).
properties
IUPAC Name |
methyl 2-[N-(benzenesulfonyl)-2-ethylanilino]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO4S/c1-3-14-9-7-8-12-16(14)18(13-17(19)22-2)23(20,21)15-10-5-4-6-11-15/h4-12H,3,13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GAYMONLGDLIAOV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1N(CC(=O)OC)S(=O)(=O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3E)-3-[(3,4-dichlorophenyl)methylidene]-3,4-dihydro-2H-1-benzopyran-4-one](/img/structure/B2536175.png)
![N-[[3-(3-Propyl-1,2,4-oxadiazol-5-yl)phenyl]methyl]prop-2-enamide](/img/structure/B2536176.png)
![1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-[1-(1,2-oxazole-4-sulfonyl)piperidin-4-yl]piperazine](/img/structure/B2536177.png)
![N-[[4-cyclohexyl-5-[(4-fluorophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide](/img/structure/B2536178.png)
![2-[2-(3,4-Dichloroanilino)-1,3-thiazol-4-yl]acetic acid](/img/structure/B2536184.png)
![N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)isonicotinamide](/img/structure/B2536190.png)
![3-Fluoro-4-methoxy-N-[1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl]benzenesulfonamide](/img/structure/B2536191.png)
![N-Propyl-N-[(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)methyl]but-2-ynamide](/img/structure/B2536195.png)
![(1R,3s,5S)-8-((3-fluoro-4-methoxyphenyl)sulfonyl)-3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octane](/img/structure/B2536196.png)